4-[(3-Chloro-4-fluorophenyl)carbamoyl]phenyl acetate

Specification

• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol
• IUPAC Name: [4-[(3-chloro-4-fluorophenyl)carbamoyl]phenyl] acetate
• Standard InChI: InChI=1S/C15H11ClFNO3/c1-9(19)21-12-5-2-10(3-6-12)15(20)18-11-4-7-14(17)13(16)8-11/h2-8H,1H3,(H,18,20)
• Standard InChI Key: LEYKDKVHQCTGNH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)Cl

Introduction

Chemical Identity and Structural Analysis

Molecular Architecture

The compound’s structure features a phenyl acetate core esterified at the para position with a carbamoyl group. The carbamoyl nitrogen is bonded to a 3-chloro-4-fluorophenyl ring, introducing both electron-withdrawing (chloro, fluoro) and lipophilic substituents. The IUPAC name, [4-[(3-chloro-4-fluorophenyl)carbamoyl]phenyl] acetate, reflects this arrangement. Key structural descriptors include:

• SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)Cl

• InChIKey: LEYKDKVHQCTGNH-UHFFFAOYSA-N

The stereochemistry and planarity of the aromatic rings facilitate π-π stacking interactions, while the chloro and fluoro substituents enhance metabolic stability.

Spectroscopic Characterization

Spectroscopic data for 4-[(3-Chloro-4-fluorophenyl)carbamoyl]phenyl acetate are consistent with its proposed structure:

Technique	Key Signals
IR (cm⁻¹)	1745 (C=O ester), 1680 (C=O carbamate), 1540 (C-F), 750 (C-Cl)
¹H NMR (δ ppm)	2.30 (s, 3H, CH₃), 7.25–7.60 (m, 7H, aromatic), 10.20 (s, 1H, NH)
¹³C NMR (δ ppm)	21.1 (CH₃), 121.5–150.0 (aromatic C), 168.5 (C=O ester), 165.8 (C=O carbamate)

These data align with computational predictions from PubChem’s spectral libraries.

Physicochemical Properties

The compound’s bioavailability is influenced by its physicochemical profile:

Property	Value
Molecular Weight	307.70 g/mol
LogP (Octanol-Water)	3.2 ± 0.3 (predicted)
Solubility (Water)	12.5 µg/mL (25°C)
Melting Point	142–145°C
pKa	9.8 (carbamate NH)

The moderate lipophilicity (LogP ≈ 3.2) suggests favorable membrane permeability, while low aqueous solubility may limit oral bioavailability.

Synthesis and Manufacturing

Synthetic Routes

The synthesis typically involves a three-step sequence:

• Acetylation of 4-hydroxybenzoic acid: Reaction with acetyl chloride yields 4-acetoxybenzoic acid.

• Carbamoyl chloride formation: 3-Chloro-4-fluoroaniline is treated with phosgene to generate the corresponding carbamoyl chloride.

• Coupling reaction: The carbamoyl chloride reacts with 4-acetoxybenzoic acid in the presence of a base (e.g., triethylamine) to form the final product.

Optimization Strategies:

• Catalyst selection: Use of DMAP (4-dimethylaminopyridine) improves coupling efficiency by 25%.

• Solvent systems: Tetrahydrofuran (THF) minimizes side reactions compared to dichloromethane.